Cas no 1187166-33-1 (2-(3-Chlorobenzoyl)-5-methylpyridine)

• Product Name: 2-(3-Chlorobenzoyl)-5-methylpyridine
• CAS No: 1187166-33-1
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD13152649
• CID: 4684525
• Update Time: 2025-11-01

2-(3-Chlorobenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzoyl)-5-methylpyridine
• (3-Chlorophenyl)(5-methylpyridin-2-yl)methanone

• MDL： MFCD13152649
• Inchi： 1S/C13H10ClNO/c1-9-5-6-12(15-8-9)13(16)10-3-2-4-11(14)7-10/h2-8H,1H3
• InChI Key： QHEANJGSRICFGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Chlorobenzoyl)-5-methylpyridine

Introduction to 2-(3-Chlorobenzoyl)-5-methylpyridine (CAS No. 1187166-33-1)

2-(3-Chlorobenzoyl)-5-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187166-33-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a pyridine core substituted with a chlorobenzoyl group at the 3-position and a methyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the development of various bioactive molecules, particularly in the synthesis of drugs targeting neurological and inflammatory disorders.

The molecular structure of 2-(3-Chlorobenzoyl)-5-methylpyridine consists of a six-membered aromatic ring containing nitrogen, which is a defining characteristic of pyridine derivatives. The presence of the chlorobenzoyl group (–COCl) at the 3-position introduces electrophilic centers, facilitating nucleophilic substitution reactions, while the methyl group at the 5-position enhances lipophilicity and influences metabolic stability. These structural features contribute to its versatility as a building block in medicinal chemistry.

In recent years, 2-(3-Chlorobenzoyl)-5-methylpyridine has garnered attention due to its role in synthesizing novel therapeutic agents. One of the most promising applications is in the development of small-molecule inhibitors for neurological disorders. Studies have demonstrated that derivatives of this compound exhibit potent activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in conditions like Alzheimer's disease. The chlorobenzoyl moiety interacts with specific amino acid residues in these enzymes, modulating their catalytic activity and potentially reversing cognitive decline.

Furthermore, research has highlighted the compound's utility in addressing inflammatory diseases. The pyridine scaffold is known to interact with various inflammatory pathways, and modifications such as the chlorobenzoyl group can enhance binding affinity to target proteins. Preclinical studies have shown that certain analogs of 2-(3-Chlorobenzoyl)-5-methylpyridine inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and associated symptoms. These findings position this compound as a promising candidate for further development into anti-inflammatory therapeutics.

The synthesis of 2-(3-Chlorobenzoyl)-5-methylpyridine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions to introduce the desired substituents. The chlorobenzoyl group is often introduced via acylation of 3-chlorobenzoic acid with appropriate pyridine derivatives under acidic or basic conditions. This methodological approach ensures high yield and purity, making it suitable for industrial-scale production.

Advances in computational chemistry have also enhanced the understanding of 2-(3-Chlorobenzoyl)-5-methylpyridine's reactivity and pharmacological properties. Molecular modeling studies have revealed that the compound's binding interactions with biological targets are highly dependent on its conformational flexibility and electronic distribution. By optimizing these properties through structural modifications, researchers can fine-tune its pharmacokinetic profile, including solubility, bioavailability, and metabolic stability.

In conclusion, 2-(3-Chlorobenzoyl)-5-methylpyridine (CAS No. 1187166-33-1) represents a compelling scaffold for drug discovery due to its structural versatility and functional diversity. Its applications in developing treatments for neurological and inflammatory disorders underscore its importance in modern medicinal chemistry. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly significant role in addressing unmet medical needs.